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Compound of Interest

Compound Name: DL-Phenylmercapturic acid-d2

Cat. No.: B12414868 Get Quote

An in-depth examination of the safety data for DL-Phenylmercapturic acid-d2, providing

researchers, scientists, and drug development professionals with a comprehensive

understanding of its handling, storage, and potential hazards.

While a specific Safety Data Sheet (SDS) for the deuterated compound, DL-
Phenylmercapturic acid-d2, is not readily available, the safety profile is expected to be nearly

identical to that of its non-deuterated counterpart, DL-Phenylmercapturic acid. The introduction

of deuterium isotopes is not anticipated to alter the chemical reactivity or toxicological

properties in a manner that would necessitate a distinct SDS. Therefore, this guide leverages

the available safety data for DL-Phenylmercapturic acid and S-Phenylmercapturic acid to

provide a thorough overview for safe laboratory practices.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. The following table summarizes the key properties of DL-Phenylmercapturic

acid.
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Property Value Source

Molecular Formula C₁₁H₁₃NO₃S

Molecular Weight 239.29 g/mol

CAS Number 20640-68-0

Appearance
White to slightly pale yellow

crystal or powder

Melting Point 155 °C

Solubility Soluble in Methanol

Purity >98.0% (TLC) (HPLC)

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

Section 2: Hazard Identification and Classification
DL-Phenylmercapturic acid is classified as a hazardous substance. The GHS classification, as

outlined in the available safety data sheets, indicates several potential hazards.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 3 H301: Toxic if swallowed

Skin irritation Category 2 H315: Causes skin irritation

Serious eye irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Chronic aquatic hazard Category 4
H413: May cause long lasting

harmful effects to aquatic life
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Source:

GHS Label Elements
The following diagram illustrates the GHS label elements associated with DL-

Phenylmercapturic acid, including pictograms, signal word, and hazard statements.

Hazard Pictograms

Signal Word

Hazard Statements

Acute Toxicity (fatal or toxic)

Irritant (skin and eye)
Skin Sensitizer

Acute Toxicity (harmful)
Narcotic Effects

Respiratory Tract Irritant

Danger

H301: Toxic if swallowed.
H315: Causes skin irritation.

H319: Causes serious eye irritation.
H335: May cause respiratory irritation.

H413: May cause long lasting harmful effects to aquatic life.

Click to download full resolution via product page

Caption: GHS Hazard Communication for DL-Phenylmercapturic Acid.
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Section 3: Safe Handling and Emergency
Procedures
Adherence to strict safety protocols is crucial when working with DL-Phenylmercapturic acid.

The following workflow outlines the recommended procedures for safe handling and response

in case of an emergency.

Safe Handling Procedures Emergency Procedures

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Use in a well-ventilated area
or fume hood

Avoid breathing dust.
Wash hands thoroughly after handling.
Do not eat, drink, or smoke when using.

Store in a tightly closed container
in a cool, dry, and dark place.

End

Accidental Release:
Contain spill, collect material,

and place in a suitable disposal container.

Inhalation:
Move to fresh air. Seek medical attention

if you feel unwell.

Skin Contact:
Remove contaminated clothing.

Rinse skin with water.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing. Seek medical attention.

Ingestion:
Immediately call a POISON CENTER or doctor.

Rinse mouth.

Start
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To cite this document: BenchChem. [Navigating the Safety Profile of DL-Phenylmercapturic
acid-d2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414868#safety-data-sheet-for-dl-
phenylmercapturic-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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